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Compound of Interest

Compound Name: Bromo-PEG7-alcohol

Cat. No.: B8096006 Get Quote

An In-depth Technical Guide to the Safe Handling of Bromo-PEG7-alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromo-PEG7-alcohol is a bifunctional molecule increasingly utilized in the field of targeted

protein degradation as a component of Proteolysis Targeting Chimeras (PROTACs). Its role as

a linker molecule necessitates its handling in various research and development settings.[1][2]

[3] This guide provides a comprehensive overview of the available safety data and

recommended handling precautions for Bromo-PEG7-alcohol to ensure the safety of

laboratory personnel. It is crucial to note that while specific safety data for Bromo-PEG7-
alcohol is not extensively documented in publicly available literature, a conservative approach

to handling based on similar chemical structures is warranted.

Hazard Identification and Classification
A definitive Globally Harmonized System (GHS) classification for Bromo-PEG7-alcohol is not

readily available. However, based on the known hazards of structurally related bromo-alkoxy-

ethanol compounds, it is prudent to handle this chemical with caution. Potential hazards may

include:

Skin Irritation: Similar compounds are classified as skin irritants.[4]
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Serious Eye Damage/Irritation: Related chemicals can cause serious eye damage.[4]

Respiratory Irritation: May cause respiratory irritation if inhaled.

Acute Toxicity (Oral, Dermal, Inhalation): While no specific data exists for Bromo-PEG7-
alcohol, related compounds have shown toxicity.

Logical Relationship for Hazard Assessment
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Caption: Logical workflow for assessing the potential hazards of Bromo-PEG7-alcohol based

on its structural analogs.

Physical and Chemical Properties
Limited data is available for the specific physical and chemical properties of Bromo-PEG7-
alcohol. The following table summarizes available information from various suppliers.
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Property Value

Molecular Formula C14H29BrO7

Molecular Weight 389.3 g/mol

CAS Number 86220-35-1

Appearance
Varies; may be a solid or liquid at room

temperature.

Solubility
Expected to be soluble in water and common

organic solvents.

Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of the compound.

Recommended Handling Workflow
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Caption: A generalized workflow for the safe handling of Bromo-PEG7-alcohol in a laboratory

setting.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Gloves: Wear impervious gloves (e.g., nitrile rubber).

Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: If working with a powder or in a poorly ventilated area, use a NIOSH-

approved respirator.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Some suppliers recommend storage at -20°C.

Keep away from oxidizing agents, strong acids, and strong bases.

First-Aid Measures
In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The combustion of this material may produce carbon monoxide, carbon

dioxide, and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4.1). Avoid breathing vapors, mist, or gas.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up:

For small spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place

in a suitable container for disposal.

For large spills: Dike the area to contain the spill and follow the procedure for small spills.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

Experimental Protocols
Detailed experimental protocols for the safety testing of Bromo-PEG7-alcohol are not publicly

available. The safety recommendations provided in this guide are based on the safety data

sheets of structurally similar compounds. It is imperative for researchers to conduct their own

risk assessments prior to use.

Conclusion
While Bromo-PEG7-alcohol is a valuable tool in modern drug discovery, it is essential to

handle it with a high degree of caution due to the lack of specific safety data. By adhering to

the conservative handling precautions outlined in this guide, researchers can minimize their risk

of exposure and ensure a safe laboratory environment. Always consult the most recent Safety

Data Sheet provided by the supplier before use and perform a thorough risk assessment for

your specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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